![molecular formula C20H20N4OS B2734941 N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)cyclopentanecarboxamide CAS No. 1797721-95-9](/img/structure/B2734941.png)
N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)cyclopentanecarboxamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities . The thiazole ring is a five-membered heterocyclic organic compound containing three carbon, one sulfur, and one nitrogen atoms .
Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
Heterocyclic compounds, such as thiazoles and pyridines, form a cornerstone in the development of new therapeutic agents. Their structural diversity and complexity allow for the creation of compounds with specific biological activities. Research has delved into synthesizing phenothiazine derivatives, exploring over 50 structures with promising antibacterial, antifungal, anticancer, and antiviral properties (Pluta, Morak-Młodawska, & Jeleń, 2011). Similarly, the importance of pyrimidine and quinazoline derivatives in optoelectronic materials due to their luminescent and electroluminescent properties has been highlighted, demonstrating their utility beyond just pharmacological applications (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Role in Drug Metabolism and Disease Treatment
The modification and interaction of chemical compounds with cytochrome P450 isoforms are critical in drug metabolism, affecting the pharmacokinetics and pharmacodynamics of drugs. Research into the selectivity of chemical inhibitors for these isoforms plays a crucial role in understanding and predicting drug-drug interactions (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011). Additionally, compounds like nitazoxanide have been repurposed for their broad-spectrum antiviral and antibacterial properties, illustrating the potential for existing drugs to be applied in novel therapeutic contexts (Bharti, Sharma, Goswami, Sharma, Rabbani, & Kumar, 2021).
Advanced Synthesis Techniques and Potential Applications
Innovations in synthetic techniques have led to the development of novel compounds with potential applications in various fields. For instance, the synthesis of 4-phosphorylated derivatives of 1,3-azoles has been explored, showcasing their potential in creating new pharmaceuticals with diverse biological activities (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018). Such advancements underscore the ongoing efforts to expand the chemical toolbox available for drug discovery and development.
Properties
IUPAC Name |
N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4OS/c25-19(15-4-1-2-5-15)22-16-9-7-14(8-10-16)18-13-26-20(24-18)23-17-6-3-11-21-12-17/h3,6-13,15H,1-2,4-5H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZBCDBFFMNGPQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=CC=C(C=C2)C3=CSC(=N3)NC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.